Cas no 820969-48-0 (Phosphoric acid, (R)-cyano(4-methylphenyl)methyl diethyl ester)

• Product name: Phosphoric acid, (R)-cyano(4-methylphenyl)methyl diethyl ester
• CAS No: 820969-48-0
• MF: C₁₃H₁₈NO₄P
• MW: 283.26012
• CID: 699188
• PubChem ID: 71420195

Phosphoric acid, (R)-cyano(4-methylphenyl)methyl diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, (R)-cyano(4-methylphenyl)methyl diethyl ester
• [(R)-cyano-(4-methylphenyl)methyl] diethyl phosphate
• 820969-48-0
• (R)-Cyano(4-methylphenyl)methyl diethyl phosphate
• DTXSID90839402

• Inchi： InChI=1S/C13H18NO4P/c1-4-16-19(15,17-5-2)18-13(10-14)12-8-6-11(3)7-9-12/h6-9,13H,4-5H2,1-3H3/t13-/m0/s1
• InChI Key： VQXSCFKAOJZEBP-ZDUSSCGKSA-N
• SMILES： CCOP(=O)(OCC)OC(C#N)C1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 283.09734505g/mol
• Monoisotopic Mass: 283.09734505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.6Ų